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Compound of Interest

Compound Name: (+)-Volkensiflavone

Cat. No.: B1264819

Researchers and drug development professionals handling (+)-Volkensiflavone must adhere
to strict disposal protocols to ensure personnel safety and environmental protection. This
biflavonoid, while valuable in research, is classified as hazardous, necessitating disposal
through a licensed professional waste management service. Improper disposal can lead to
environmental contamination, particularly in aquatic ecosystems.

Hazard Profile for Disposal

Understanding the hazardous nature of (+)-Volkensiflavone is crucial for its correct handling
and disposal. Key safety data points are summarized below.

GHS Precautionary

Hazard Classification Description
Statement
o ) ] ) P280: Wear protective gloves/
Acute Dermal Toxicity Harmful in contact with skin. ] )
protective clothing.
Toxic to aquatic life with long P273: Avoid release to the

Aquatic Hazard (Chronic) ) )
lasting effects. environment.

P501: Dispose of contents/
Disposal Requirement container to an approved

waste disposal plant.[1]
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Step-by-Step Disposal Protocol

The following procedure outlines the necessary steps for the safe disposal of (+)-
Volkensiflavone and its contaminated materials. This protocol is designed to be followed
within a laboratory setting.

» Personal Protective Equipment (PPE): Before handling the waste, ensure appropriate PPE is
worn, including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.

» Waste Segregation:

o Solid Waste: Collect unused (+)-Volkensiflavone powder, contaminated spill cleanup
materials, and empty containers in a dedicated, clearly labeled hazardous waste
container. The container must be sealable and made of a material compatible with the
chemical.

o Liquid Waste: If (+)-Volkensiflavone has been dissolved in a solvent, collect the solution
in a designated hazardous liquid waste container. The container must be labeled with the
full chemical name of both the flavonoid and the solvent(s).

o Sharps Waste: Any contaminated sharps (e.g., needles, pipette tips) should be placed in a
designated sharps container for hazardous chemical waste.

o Labeling: Label the hazardous waste container with "Hazardous Waste," the full chemical
name "(+)-Volkensiflavone," and any solvent(s) present. Include the appropriate hazard
pictograms (e.g., harmful, environmental hazard).

o Storage: Store the sealed hazardous waste container in a designated, secure, and well-
ventilated satellite accumulation area away from incompatible materials.

o Professional Disposal: Arrange for the collection of the hazardous waste by a licensed and
approved waste disposal company. Provide them with the Safety Data Sheet (SDS) or a
complete chemical inventory of the waste container. Never dispose of (+)-Volkensiflavone
down the drain or in regular trash.[1][2]

Experimental Workflow and Disposal Pathway
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The following diagram illustrates the typical workflow for handling (+)-Volkensiflavone in a
research setting and the correct pathway for waste disposal.
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Caption: Workflow for the safe handling and disposal of (+)-Volkensiflavone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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